Cas no 1335365-71-3 ((1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine)

• Product Name: (1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine
• CAS No: 1335365-71-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6252317
• PubChem ID: 165970551
• Update Time: 2025-05-20

(1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine
• 1335365-71-3
• EN300-1800799

• Inchi： 1S/C9H12N2O3/c1-6(10)8-4-3-7(14-2)5-9(8)11(12)13/h3-6H,10H2,1-2H3/t6-/m1/s1
• InChI Key： REBAEKDTKQRNND-ZCFIWIBFSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])[C@@H](C)N

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Additional information on (1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine

Introduction to (1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine and Its Significance in Modern Chemical Biology

(1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine, with the CAS number 1335365-71-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chiral center and aromatic nitro-substituted phenyl ring, has garnered attention due to its potential applications in drug discovery and molecular recognition. The structural features of this compound make it a valuable scaffold for developing novel therapeutic agents, particularly in the context of targeting complex biological pathways.

The chemical structure of (1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine consists of an amine functional group attached to an ethyl chain, which is further linked to a phenyl ring substituted with both a methoxy and a nitro group. The presence of these functional groups imparts unique electronic and steric properties to the molecule, making it a versatile building block for medicinal chemists. The chiral center at the carbon atom adjacent to the amine group adds another layer of complexity, allowing for the exploration of enantiomeric effects in biological activity.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, where compounds like (1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine play a crucial role. These molecules can be used to induce stereochemical control in the synthesis of more complex pharmaceutical intermediates, ultimately leading to the development of enantiomerically pure drugs with improved efficacy and reduced side effects. The nitro group in the phenyl ring also contributes to the molecule's reactivity, enabling various chemical transformations that can be exploited in synthetic chemistry.

One of the most compelling aspects of (1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine is its potential as a pharmacophore in drug design. The combination of the amine group, methoxy-substituted phenyl ring, and nitro group creates a multifaceted interaction surface that can engage with biological targets in multiple ways. This property is particularly valuable in the context of designing small-molecule inhibitors that target enzymes or receptors involved in disease pathways. For instance, studies have shown that nitroaromatic compounds can exhibit potent activity against various enzymes by interacting with their active sites through hydrogen bonding and hydrophobic interactions.

The field of chemical biology has seen significant advancements in the use of computational methods to predict and analyze the biological activity of molecules like (1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine. High-throughput virtual screening (HTVS) and molecular docking techniques have enabled researchers to rapidly identify potential drug candidates based on their structural features. These computational approaches complement experimental methods by providing insights into how a molecule might interact with its biological target at the atomic level. This synergy between computational and experimental methods has accelerated the discovery process in drug development.

In addition to its applications in drug discovery, (1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine has also been explored as a key intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups on the phenyl ring makes it a suitable substrate for various functionalization reactions, such as reduction, oxidation, and coupling reactions. These transformations can be used to introduce additional functional groups or to modify existing ones, thereby generating novel derivatives with tailored properties.

The latest research on (1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine has highlighted its potential in developing new therapeutic strategies for neurological disorders. Studies have demonstrated that nitroaromatic compounds can cross the blood-brain barrier and exert neuroprotective effects by modulating neurotransmitter systems. The chiral nature of this compound allows for the exploration of enantiomer-specific effects on brain function, which could lead to more targeted treatments for conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of chiral chemistry in understanding and treating complex neurological disorders.

Another area where (1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine shows promise is in anti-inflammatory drug development. Inflammation is a key pathological process underlying many chronic diseases, including cancer, cardiovascular disease, and autoimmune disorders. Nitroaromatic compounds have been shown to inhibit inflammatory pathways by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of this compound make it an attractive candidate for developing novel anti-inflammatory agents that can effectively target inflammation without causing significant side effects.

The synthesis of (1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity using asymmetric catalysis techniques. For example, transition metal-catalyzed asymmetric hydrogenation has been employed to introduce chirality at the stereogenic center adjacent to the amine group. These methods not only provide efficient routes to enantiomerically pure products but also offer scalability for industrial applications.

In conclusion, (1R)-1-(4-methoxy-2-nitrophenyl)ethan-1-amine (CAS no. 1335365-71-3) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it a valuable scaffold for drug discovery, molecular recognition studies, and organic synthesis applications. The latest research highlights its role in developing treatments for neurological disorders and anti-inflammatory diseases, demonstrating its versatility as a pharmacophore. As synthetic methodologies continue to evolve, we can expect even more innovative applications for this compound in the future.